Cas no 1603035-41-1 (2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-amine
• CAS No: 1603035-41-1
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 5858059
• PubChem ID: 112631044
• Update Time: 2025-06-15

2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-amine
• EN300-1931711
• 1603035-41-1

• Inchi： 1S/C8H10F2N2O/c1-13-6-3-2-5(4-12-6)7(11)8(9)10/h2-4,7-8H,11H2,1H3
• InChI Key： POYKMLHEVJWNNK-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC(=CC=1)OC)N)F

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(6-methoxypyridin-3-yl)ethan-1-amine (CAS No. 1603035-41-1)

The compound 2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-amine (CAS No. 1603035-41-1) is a fluorinated amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoroethyl group attached to a 6-methoxypyridine ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the development of novel therapeutics targeting metabolic disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This trend aligns with the growing focus on precision medicine and structure-activity relationship (SAR) studies. The compound's CAS No. 1603035-41-1 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in drug discovery pipelines.

One of the key applications of 2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-amine lies in its utility as a building block for kinase inhibitors. Kinases are critical targets in oncology and autoimmune therapies, and the introduction of fluorine atoms often improves ligand selectivity. The 6-methoxypyridine moiety further enhances solubility, addressing a common challenge in drug formulation. These properties have sparked discussions in forums and publications about optimizing fluorine-based drug design strategies.

From a synthetic chemistry perspective, the preparation of CAS No. 1603035-41-1 involves multi-step protocols, including nucleophilic substitution and reductive amination. Recent advancements in flow chemistry and catalysis have streamlined its production, reducing costs and environmental impact—a topic gaining traction among green chemistry advocates. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, ensuring compliance with stringent purity standards required in preclinical studies.

The safety profile of 2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-amine is another area of interest. While not classified as hazardous under current regulations, proper handling protocols are emphasized in safety data sheets (SDS). Researchers often query storage conditions and compatibility with common reagents, highlighting the need for detailed technical documentation. Suppliers typically provide this information alongside certificates of analysis (CoA), which are critical for regulatory submissions.

Market analysts note that the global demand for specialty amines like this compound is projected to grow at a CAGR of 6-8% through 2030, fueled by R&D investments in small-molecule therapeutics. Patent landscapes reveal its incorporation in several provisional applications, particularly for G-protein-coupled receptor (GPCR) modulators. This aligns with industry shifts toward targeting undruggable pathways, a hot topic in biopharmaceutical innovation.

In conclusion, 2,2-difluoro-1-(6-methoxypyridin-3-yl)ethan-1-amine (CAS No. 1603035-41-1) represents a versatile scaffold bridging medicinal chemistry and material science. Its intersection with trends like fluorine chemistry, drug repurposing, and sustainable synthesis ensures its continued relevance. As research uncovers new applications—from proteolysis-targeting chimeras (PROTACs) to bioimaging probes—this compound will remain a focal point in scientific literature and industrial workflows.